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Compound of Interest

Compound Name: L-Gulono-1,4-lactone-13C6

Cat. No.: B15553128

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for
L-Gulono-1,4-lactone-13C6. A specific Safety Data Sheet (SDS) for L-Gulono-1,4-lactone-
13C6 was not available at the time of writing. The information presented is largely based on
data for the unlabeled L-Gulono-1,4-lactone and general principles of laboratory safety for
isotopically labeled compounds. It is imperative to consult the supplier-specific SDS upon
receipt of the material and to conduct a thorough risk assessment before use.

Introduction

L-Gulono-1,4-lactone-13C6 is a stable isotope-labeled form of L-Gulono-1,4-lactone, a key
precursor in the biosynthesis of L-ascorbic acid (Vitamin C) in many animals and plants.[1][2][3]
Its use as an internal standard or tracer in metabolic studies is crucial for advancing research in
areas such as carbohydrate metabolism and drug development. This guide provides an in-
depth overview of the safety and handling protocols necessary for the responsible use of this
compound in a laboratory setting.

Chemical and Physical Properties

While specific quantitative data for the 13C6-labeled compound is limited, the physical
properties are expected to be very similar to its unlabeled counterpart.
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Property Value Source

Chemical Name L-Gulono-1,4-lactone-13C6 [1]

Reduced Ascorbic Acid-13C6,
Synonyms _ o [1][4]
Dihydroascorbic Acid-13C6

Molecular Formula 13C6H1006 [1114]

Molecular Weight 184.1 g/mol [1114]
White to off-white crystalline

Appearance [3]
powder

Melting Point 182-190 °C [3]

N Soluble in DMSO (36 mg/mL
Solubility [5]
for unlabeled)

Purity > 98% (HPLC for unlabeled) [3]

. . [a]D20 = +51° to +58° (c=4 in
Optical Rotation 3]
H20 for unlabeled)

Safety and Hazard Information

Based on the Safety Data Sheet for the unlabeled L-Gulono-1,4-lactone, the compound is
generally not classified as a hazardous substance or mixture.[6] However, it is crucial to handle
all chemicals with care.

GHS Classification

For L-Gulono-1,4-lactone (unlabeled):
o GHS Classification: Not a hazardous substance or mixture.[6]
» Label Elements: No hazard pictogram, signal word, or hazard statements are required.[6]

It is important to note that some sources for other isomers, such as D-Gulono-1,4-lactone,
indicate potential for skin, eye, and respiratory irritation.[7] Therefore, adopting prudent
laboratory practices is recommended.
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Potential Health Effects

 Inhalation: May cause respiratory tract irritation. Avoid inhalation of dust.[6]
o Skin Contact: May cause skin irritation upon prolonged contact.
o Eye Contact: May cause eye irritation.

 Ingestion: Effects of ingestion are not well-documented.

Handling and Storage

Proper handling and storage are critical to maintain the integrity of L-Gulono-1,4-lactone-13C6
and ensure laboratory safety.

Personal Protective Equipment (PPE)

The following diagram outlines a general workflow for selecting appropriate PPE when handling
chemical compounds like L-Gulono-1,4-lactone-13C6.
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PPE Selection Workflow

Handling Procedures

» Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
the powder to avoid dust formation.[8]

e Avoid contact with skin, eyes, and clothing.[8]
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o Wear appropriate personal protective equipment as determined by your risk assessment.[9]
e Minimize dust generation and accumulation.[6]

» After handling, wash hands thoroughly.

Storage Conditions

Recommendations for storage vary, so it is essential to follow the supplier's instructions.

General Short-Term Storage: 2-8°C in a refrigerator.[1]

Alternative Short-Term Storage: Room temperature or 4°C.[4]

Long-Term Storage (Powder): -20°C, desiccated and protected from light.[10]

Stock Solutions: Aliquot and store at -80°C for up to 6 months or -20°C for up to 1 month to
avoid repeated freeze-thaw cycles.[2]

The following diagram illustrates the decision process for appropriate storage.
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1. Prepare Reagents
(Buffer, DTT, FAD, Enzyme)

2. Prepare Substrate Stock
(L-Gulono-1,4-lactone-13C6)

3. Prepare Reaction Mixture
(Enzyme + Reagents)

4. Initiate Reaction
(Add Substrate)

5. Incubate at 37°C
(e.g., 15 mins)

6. Terminate Reaction
(Add TCA)

7. Process Sample
(Centrifuge)

8. Analyze Supernatant
(LC-MS for 13C6-Ascorbate)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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